Cas no 1529537-45-8 (6-(3-Bromophenyl)hexan-2-amine)

• Product Name: 6-(3-Bromophenyl)hexan-2-amine
• CAS No: 1529537-45-8
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5602545
• PubChem ID: 165686627
• Update Time: 2025-06-09

6-(3-Bromophenyl)hexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1529537-45-8
• EN300-1935649
• 6-(3-bromophenyl)hexan-2-amine
• 6-(3-Bromophenyl)hexan-2-amine

• Inchi： 1S/C12H18BrN/c1-10(14)5-2-3-6-11-7-4-8-12(13)9-11/h4,7-10H,2-3,5-6,14H2,1H3
• InChI Key： WNSLOSZIHCVTCZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCCC(C)N

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 6-(3-Bromophenyl)hexan-2-amine

Introduction to 6-(3-Bromophenyl)hexan-2-amine (CAS No. 1529537-45-8)

6-(3-Bromophenyl)hexan-2-amine, with the CAS number 1529537-45-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group and an amino-functionalized hexane chain. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 6-(3-Bromophenyl)hexan-2-amine can be represented as C₁₂H₁₇BrN. The presence of the bromine atom on the phenyl ring and the amino group on the hexane chain provides a versatile platform for further chemical modifications, enabling researchers to explore a wide range of biological activities and therapeutic potentials.

In the field of medicinal chemistry, 6-(3-Bromophenyl)hexan-2-amine has been studied for its potential as a lead compound in the development of new drugs. Recent research has focused on its ability to modulate specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 6-(3-Bromophenyl)hexan-2-amine exhibited potent agonist activity at the serotonin 5-HT_1A receptor, suggesting its potential use in the treatment of neuropsychiatric disorders like depression and anxiety.

Beyond its role in receptor modulation, 6-(3-Bromophenyl)hexan-2-amine has also shown promise in other therapeutic areas. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibited significant anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 6-(3-Bromophenyl)hexan-2-amine is another factor contributing to its popularity in research. The compound can be synthesized through a series of well-established organic reactions, including bromination, alkylation, and reductive amination. This ease of synthesis allows for rapid optimization and scale-up, facilitating both academic research and industrial drug development.

In addition to its therapeutic applications, 6-(3-Bromophenyl)hexan-2-amine has been explored for its use as a building block in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it an attractive starting material for combinatorial chemistry approaches, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

The safety profile of 6-(3-Bromophenyl)hexan-2-amine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound exhibits low toxicity and good pharmacokinetic properties. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 6-(3-Bromophenyl)hexan-2-amine (CAS No. 1529537-45-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activities make it an exciting area of focus for scientists and researchers working to develop new therapeutic agents. As ongoing studies continue to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the advancement of modern medicine.